1-[4-(4-Chlorobutoxy)-3-methoxyphenyl]ethanone

• Molecular Formula: C13H17ClO3
• Molecular Weight: 256.72 g/mol
• IUPAC Name: 1-[4-(4-chlorobutoxy)-3-methoxyphenyl]ethanone
• InChI: InChI=1S/C13H17ClO3/c1-10(15)11-5-6-12(13(9-11)16-2)17-8-4-3-7-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: RENVJNGFIANNRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCCCCCl)OC

Description

1-[4-(4-Chlorobutoxy)-3-methoxyphenyl]ethanone is a useful research compound. Its molecular formula is C13H17ClO3 and its molecular weight is 256.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.6 g (0.1 mole) of acetovanillone, 34.3 g (0.2 mole) of 1-bromo-4-chlorobutane and 41.4 g (0.3 mole) of anhydrous potassium carbonate in 500 ml of acetone was heated at reflux for 18 hr. The mixture was cooled, filtered, and the filtrate concentrated under reduced pressure to give an oil which readily crystallized. The solid was triturated with petroleum ether (30°-60° C.), collected by filtration, and dried to yield 24.4 g (95%) of title compound as an off-white solid. An analytical sample, mp 68.5°-70.5° C., was prepared from isopropyl ether.